N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-pyrazinecarboxamide

• IUPAC Name: N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyrazine-2-carboxamide
• InChI: InChI=1S/C14H9FN4OS/c15-10-3-1-9(2-4-10)12-8-21-14(18-12)19-13(20)11-7-16-5-6-17-11/h1-8H,(H,18,19,20)
• InChI Key: DMKAYWUGTKYBJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)NC(=O)C3=NC=CN=C3)F
• Molecular Formula: C14H9FN4OS
• Molecular Weight: 300.31 g/mol

Description

Synthesis Analysis

The synthesis of similar pyrazinecarboxamide compounds involves multi-step chemical reactions, typically starting from basic aromatic or heterocyclic amines. For instance, compounds like N-[4-(1,3-Benzothiazol-2-ylcarbamoyl)phenyl]pyrazine-2-carboxamide have been synthesized through reactions between aminobenzamide and pyrazine-2-carboxylic acid, characterized by techniques like NMR, FT-IR, and mass spectroscopy (Senthilkumar, Umarani, & Satheesh, 2021). Such methods could be adapted for the synthesis of N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-pyrazinecarboxamide.

Molecular Structure Analysis

The molecular structure of compounds containing the pyrazinecarboxamide moiety has been explored through single crystal diffraction and spectroscopic methods, revealing detailed geometric parameters and molecular conformations. For example, structures with similar frameworks demonstrate the orientation of phenyl groups and the planarity or non-planarity of the entire molecular structure, which is crucial for understanding the compound's interactions and reactivity (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).